[5-(2-Methylphenyl)-1,2,4-oxadiazol-3-yl]methanol

• IUPAC Name: [5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methanol
• InChI: InChI=1S/C10H10N2O2/c1-7-4-2-3-5-8(7)10-11-9(6-13)12-14-10/h2-5,13H,6H2,1H3
• InChI Key: YENXGBQLAINRCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)CO
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol

Description

The compound “[5-(2-Methylphenyl)-1,2,4-oxadiazol-3-yl]methanol” belongs to the class of oxadiazoles, which are heterocyclic compounds containing an oxadiazole ring. This ring is a five-membered aromatic ring containing one oxygen atom, two nitrogen atoms, and two carbon atoms. The compound also contains a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) and a methanol group (a methyl group bonded to a hydroxyl group).

Chemical Reactions Analysis

Oxadiazoles are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, undergo electrophilic substitution reactions, and participate in various other organic transformations. The specific reactivity of this compound would depend on the exact positioning and nature of its substituents.

Scientific Research Applications

1,2,4-Oxadiazoles are a class of heterocyclic compounds that have been studied for various applications in different scientific fields. Here are some potential applications based on the general properties of 1,2,4-oxadiazoles:

• Anti-Infective Agents

  • 1,2,4-Oxadiazoles have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities.
  • The synthetic account of these compounds involves the use of nitrogen- and oxygen-containing scaffolds.
  • The effectiveness of these agents is still under investigation, and their potential for structure-activity relationship (SAR), activity potential, and promising target for mode of action are being explored.

• Organic Ligands

  • 1,3,4-Oxadiazoles, including those with alkyl chains at the 2 and 5 positions and substituted with carboxymethylamino groups, have been synthesized.
  • These compounds are of interest due to the presence of aminopolycarboxylic functionalities that promote complexing properties, allowing for binding to metal cations.

• Heterocycles

  • 1,2,4-Oxadiazoles are important heterocyclic scaffolds in drug discovery.
  • They possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen.

• Substitution Reactions

  • 1,3,4-Oxadiazoles have been used in substitution reactions.
  • For example, bromine-containing 2,5-dialkyl-1,3,4-oxadiazoles were easily substituted with diisopropyl iminodiacetate, followed by hydrolysis in aqueous methanol solution giving the corresponding 1,3,4-oxadiazoles bearing carboxymethylamino substituents.

Safety And Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific data, it’s difficult to provide a detailed safety profile for this compound.

Future Directions

The study of oxadiazoles is an active area of research, particularly in the field of medicinal chemistry, where these compounds are being investigated for their potential as therapeutic agents. Future research on this specific compound could involve exploring its synthesis, properties, and potential applications.